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Compound of Interest

3-Methylpyridine-4-boronic acid
Compound Name: _
pinacol ester

Cat. No.: B1451974

In the landscape of contemporary drug discovery and development, the efficient construction of
complex molecular architectures is paramount. Heterocyclic compounds, particularly those
containing the pyridine scaffold, are privileged structures found in a vast array of
pharmaceuticals. 3-Methylpyridine-4-boronic acid pinacol ester has emerged as a critical
building block for introducing the 3-methyl-4-pyridyl moiety into target molecules. Its primary
utility lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel prize-
winning methodology that forges carbon-carbon bonds with exceptional precision and
functional group tolerance.[1]

This guide provides an in-depth analysis of 3-Methylpyridine-4-boronic acid pinacol ester,
from its fundamental properties and synthesis to its application in the synthesis of advanced
pharmaceutical intermediates. The content is tailored for researchers, medicinal chemists, and
process development scientists who require a robust understanding of not just the protocols,
but the underlying scientific principles that govern the use of this versatile reagent.

Physicochemical & Structural Properties

The pinacol ester form of a boronic acid is a strategic choice for synthetic chemists. Unlike free
boronic acids, which can be prone to dehydration to form cyclic boroxine anhydrides, the
pinacol ester provides significant stability, simplifying purification, handling, and storage.[2][3]
This stability is a critical attribute for a building block intended for use in multi-step synthetic
campaigns.
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Table 1: Core Properties of 3-Methylpyridine-4-boronic acid pinacol ester

Property Value Source(s)
CAS Number 1032358-00-1 [1]
Molecular Formula C12H1sBNO:2 [1]
Formula Weight 219.09 g/mol [1]
Physical Form Off-white to white solid/powder  [4]

Data not available; solid at
Melting Point room temp. (unsubstituted [5]
analog melts at 102-104.4 °C)

Core Synthesis Methodology: The Miyaura
Borylation

The most reliable and scalable method for synthesizing aryl and heteroaryl boronic esters is the
Miyaura borylation reaction.[2][6] This palladium-catalyzed process involves the cross-coupling
of a halide (or triflate) with a diboron reagent, typically bis(pinacolato)diboron (Bzpinz).

The "Why": Mechanistic Rationale and Reagent
Selection

Understanding the catalytic cycle is key to troubleshooting and optimizing the synthesis. The
process begins with a Pd(0) species, which is often generated in situ from a more stable Pd(ll)
precatalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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